(5-Bromofuran-2-yl)(4-(6-(2-methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: (5-bromofuran-2-yl)-[4-[6-(2-methylpiperidin-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H24BrN5O2/c1-14-4-2-3-9-25(14)18-8-7-17(21-22-18)23-10-12-24(13-11-23)19(26)15-5-6-16(20)27-15/h5-8,14H,2-4,9-13H2,1H3
• InChI Key: WJJZKIZYYLNHDP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=C(O4)Br
• Molecular Formula: C19H24BrN5O2
• Molecular Weight: 434.3 g/mol

Description

(5-Bromofuran-2-yl)(4-(6-(2-methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C19H24BrN5O2 and its molecular weight is 434.338. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis of Novel Compounds : A study describes the synthesis of a novel class of compounds, including those similar to (5-Bromofuran-2-yl)(4-(6-(2-methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone. This research contributes to understanding the synthetic pathways and chemical properties of such compounds (Koza et al., 2013).

Biological Activity

• Synthesis and Biological Activity of Analogues : A study on the synthesis of analogues of piperazine, a structure related to the compound , revealed significant antibacterial activity against human pathogenic bacteria. This suggests potential applications in developing new antibacterial agents (Nagaraj et al., 2018).

Pharmacology

• Serotonin Receptor Antagonists : Research on butyrophenones, which share structural similarities with the compound, indicates their use as antagonists at serotonin receptors. This suggests potential applications in neuropharmacology, particularly for conditions involving serotonin receptors (Brea et al., 2002).

Antimicrobial Activity

• Synthesis and Antimicrobial Activity : Studies on pyridine derivatives similar to the compound have shown variable and modest antimicrobial activity. This indicates a potential for these compounds in antimicrobial research and development (Patel et al., 2011).

Herbicide Applications

• Pyridazinone Herbicides : Research on pyridazinone compounds, which are structurally related, has shown their effectiveness as herbicides, suggesting potential agricultural applications (Hilton et al., 1969).